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Compound of Interest

Compound Name: 2-Allylcyclohexanone

Cat. No.: B1266257

A comprehensive technical overview of 2-Allylcyclohexanone, intended for researchers,
scientists, and professionals in drug development, is detailed below. This guide focuses on the
compound's Chemical Abstracts Service (CAS) number and its fundamental physical
properties.

Compound Identification
CAS Number: 94-66-6[1][2]

Physicochemical Properties

2-Allylcyclohexanone is an organic compound featuring a cyclohexanone ring substituted
with an allyl group.[1] It is typically a colorless to pale yellow liquid and is soluble in organic
solvents with limited solubility in water.[1] The key physical constants of 2-Allylcyclohexanone
are summarized in the table below.
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Physical Constant Value

Molecular Formula CoH140

Molecular Weight 138.21 g/mol [2]

Boiling Point 94 °C at 23 mmHg

Density 0.931 g/mL at 25 °C
Refractive Index n20/D 1.469

Flash Point 113 °C (235.4 °F) - closed cup

Experimental Protocols

The determination of the physical constants listed above is achieved through established
experimental methodologies:

» Boiling Point: The boiling point is determined by distillation. The temperature at which the
liquid and vapor phases are in equilibrium at a given pressure is recorded. For substances
like 2-Allylcyclohexanone, which may decompose at atmospheric pressure, vacuum
distillation (as indicated by the pressure in mmHg) is employed to lower the boiling
temperature.

» Density: Density is typically measured using a pycnometer or a digital density meter. These
instruments allow for the precise measurement of the mass of a known volume of the liquid
at a specified temperature.

» Refractive Index: The refractive index is measured using a refractometer. This instrument
measures the angle at which light is bent as it passes through the liquid, which is a
characteristic property of the substance. The measurement is standardized to the D-line of
the sodium spectrum and a specific temperature (20°C).

o Flash Point: The flash point is determined using a closed-cup apparatus, such as a Pensky-
Martens or Cleveland open-cup tester. The liquid is heated at a controlled rate, and an
ignition source is periodically passed over the surface. The flash point is the lowest
temperature at which the vapors of the liquid will ignite.
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Logical Relationship Diagram

The following diagram illustrates the logical flow from the chemical entity to its empirical
characterization through the determination of its physical constants.
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Figure 1. Characterization of 2-Allylcyclohexanone

Click to download full resolution via product page

Caption: Logical workflow for the physical characterization of 2-Allylcyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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physical-constants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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